Cas no 502657-12-7 (1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]-)

• Product Name: 1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]-
• CAS No: 502657-12-7
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 1563873
• Update Time: 2024-08-24

1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]-

• Inchi： 1S/C14H19N3O/c1-12(2)4-3-9-18-14-7-5-13(6-8-14)17-11-15-10-16-17/h5-8,10-12H,3-4,9H2,1-2H3
• InChI Key： NIIWFITYWUZMAG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OCCCC(C)C)C=C2)C=NC=N1

Computed Properties

• Exact Mass: 245.15297

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 385.1±44.0 °C(Predicted)
• PSA: 39.94
• pka: 2.66±0.10(Predicted)